molecular formula C13H14O2 B15367419 3-(2-Cyclopenten-1-yl)-2-hydroxy-5-methylbenzaldehyde CAS No. 821005-51-0

3-(2-Cyclopenten-1-yl)-2-hydroxy-5-methylbenzaldehyde

Cat. No.: B15367419
CAS No.: 821005-51-0
M. Wt: 202.25 g/mol
InChI Key: ZKVQEIMVCREISE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-Cyclopenten-1-yl)-2-hydroxy-5-methylbenzaldehyde is a benzaldehyde derivative featuring a hydroxyl group at position 2, a methyl group at position 5, and a 2-cyclopentenyl substituent at position 2. The 3-position substituent plays a critical role in modulating reactivity, coordination behavior, and applications, as demonstrated by analogues with chloromethyl, benzo-thiazolyl, and tetrasubstituted ethylenediamine groups .

Properties

CAS No.

821005-51-0

Molecular Formula

C13H14O2

Molecular Weight

202.25 g/mol

IUPAC Name

3-cyclopent-2-en-1-yl-2-hydroxy-5-methylbenzaldehyde

InChI

InChI=1S/C13H14O2/c1-9-6-11(8-14)13(15)12(7-9)10-4-2-3-5-10/h2,4,6-8,10,15H,3,5H2,1H3

InChI Key

ZKVQEIMVCREISE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1)C2CCC=C2)O)C=O

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Substituent Effects on Chemical Properties and Reactivity

The 3-position substituent significantly influences the compound’s physicochemical properties. A comparison of key analogues is summarized below:

Substituent at 3-Position Key Properties/Applications Reference
Chloromethyl High reactivity in nucleophilic substitution; precursor for further functionalization
Benzo[d]thiazol-2-yl Fluorescent probe for Al³+ ions with dual colorimetric/fluorometric response (LOD: 0.5 µM)
Tetrasubstituted ethylenediamine Hexadentate ligand for high-oxidation-state metals (e.g., Tc³⁺, Ga³⁺); intramolecular H-bonding
2-Cyclopenten-1-yl (hypothetical) Potential increased lipophilicity; possible applications in drug delivery or catalysis N/A
Key Findings:
  • Chloromethyl Derivative (3-(Chloromethyl)-2-hydroxy-5-methylbenzaldehyde): Reactivity: The chloromethyl group enables facile substitution reactions, making it a versatile intermediate in organic synthesis .
  • Benzo-thiazolyl Derivative (3-(Benzo[d]thiazol-2-yl)-2-hydroxy-5-methylbenzaldehyde) :

    • Fluorescence: Exhibits a ratiometric response to Al³+ ions with minimal interference from other metals, attributed to the electron-withdrawing benzo-thiazole group enhancing charge transfer .
  • Ethylenediamine-Based Derivative: Coordination Chemistry: The tetrasubstituted ethylenediamine backbone facilitates the stabilization of metal complexes, with intramolecular hydrogen bonds (S(6) motifs) dictating molecular conformation . Biomedical Relevance: Potential use in radiopharmaceuticals for diagnostic imaging due to strong metal-binding affinity .

Structural and Crystallographic Insights

  • Ethylenediamine Derivative : X-ray crystallography reveals an extended conformation of the ethylenediamine backbone, with bifurcated hydrogen bonds (O–H⋯N/O–H⋯O) stabilizing the structure. The 2-hydroxy-5-methylbenzaldehyde moiety participates in intramolecular H-bonding with the aldehyde group .
  • Chloromethyl Derivative : While crystallographic data are unavailable, its molecular formula (C₉H₉ClO₂) and molar mass (184.62 g/mol) suggest a compact structure conducive to solid-state reactivity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.